Cas no 1784623-18-2 (3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine)

• Product Name: 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine
• CAS No: 1784623-18-2
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5718558
• PubChem ID: 84623733
• Update Time: 2025-06-08

3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1784623-18-2
• 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine
• F1907-7375
• AKOS024022195
• 1,4-Benzoxazepine-4(5H)-propanamine, 2,3-dihydro-7-methyl-

• Inchi： 1S/C13H20N2O/c1-11-3-4-13-12(9-11)10-15(6-2-5-14)7-8-16-13/h3-4,9H,2,5-8,10,14H2,1H3
• InChI Key： AUGTXAHSGJWRMA-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=CC=2CN(CC1)CCCN

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 345.8±42.0 °C(Predicted)
• pka: 10.01±0.10(Predicted)

Additional information on 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine

Introduction to 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine (CAS No. 1784623-18-2)

3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique pharmacophoric features. This compound belongs to the class of oxazepine derivatives, which are known for their broad spectrum of biological activities. The presence of a 7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl moiety in its molecular structure imparts specific electronic and steric properties that make it a promising candidate for further investigation in drug discovery and development.

The chemical formula of this compound suggests a high degree of complexity, with multiple rings and functional groups contributing to its overall reactivity and potential interactions with biological targets. Specifically, the benzo[f][1,4]oxazepine core is a well-known scaffold in medicinal chemistry, often associated with central nervous system (CNS) effects. The methyl group at the 7-position further modulates the electronic properties of the ring system, potentially influencing binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine scaffold may interact with various enzymes and receptors, making it a versatile tool for exploring new therapeutic avenues. For instance, preliminary docking studies have suggested potential interactions with serotonin receptors (e.g., 5-HT1A), which are implicated in conditions such as anxiety and depression.

The propan-1-amine side chain at the 3-position of the oxazepine ring adds another layer of complexity to the molecule. This amine group can serve as a hydrogen bond acceptor or donor, depending on the local environment, which is critical for optimizing binding interactions. The flexibility of the propan-1-amine moiety also allows for conformational adjustments that may enhance drug-like properties such as solubility and bioavailability.

In light of these structural features, researchers have been exploring synthetic routes to modify this compound further. The development of efficient synthetic methodologies is essential for producing analogs with improved pharmacokinetic profiles or enhanced biological activity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex fused ring system characteristic of this compound.

Moreover, the growing interest in neuropharmacological applications has prompted investigations into the potential effects of this compound on CNS-related disorders. Preclinical studies have begun to explore its efficacy in models of cognitive dysfunction and neurodegeneration. The unique structural motif of 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine suggests that it may modulate neurotransmitter systems differently from existing drugs, offering a novel approach to treating these conditions.

The synthesis and characterization of this compound also highlight the importance of high-resolution analytical techniques in pharmaceutical research. Methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are crucial for confirming structural integrity and purity. Additionally, X-ray crystallography has been employed to elucidate the three-dimensional structure of this molecule, providing insights into its conformational preferences and potential interactions with biological targets.

As computational methods continue to evolve, virtual screening approaches are being increasingly utilized to identify promising candidates like 3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine for further experimental validation. These techniques leverage large databases of chemical structures and biological data to predict potential drug candidates efficiently. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers can accelerate the discovery process and prioritize compounds based on their likelihood of success.

The pharmacological profile of this compound is still under active investigation, but initial findings suggest that it may exhibit properties relevant to both central and peripheral nervous system modulation. The 7-methyl substituent on the oxazepine ring appears to play a critical role in determining its biological activity by influencing receptor binding affinity. Further studies are needed to fully characterize these interactions and explore potential therapeutic applications.

In conclusion,3-(7-methyl-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)propan-1-amine represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold architecture makes it an attractive candidate for developing novel therapeutic agents. As research progresses，this molecule is likely to contribute valuable insights into mechanisms underlying various neurological disorders， paving the way for innovative treatment strategies.